Cas no 1807277-94-6 (Methyl 4-cyano-2-hydroxypyridine-5-acetate)

• Product Name: Methyl 4-cyano-2-hydroxypyridine-5-acetate
• CAS No: 1807277-94-6
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4903721
• Update Time: 2025-07-19

Methyl 4-cyano-2-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-hydroxypyridine-5-acetate

• Inchi： 1S/C9H8N2O3/c1-14-9(13)3-7-5-11-8(12)2-6(7)4-10/h2,5H,3H2,1H3,(H,11,12)
• InChI Key： RBEFKBYNZAQJSC-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CNC(C=C1C#N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: -1
• Topological Polar Surface Area: 79.2

Additional information on Methyl 4-cyano-2-hydroxypyridine-5-acetate

Recent Advances in the Application of Methyl 4-cyano-2-hydroxypyridine-5-acetate (CAS: 1807277-94-6) in Chemical Biology and Pharmaceutical Research

Methyl 4-cyano-2-hydroxypyridine-5-acetate (CAS: 1807277-94-6) has emerged as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceuticals targeting inflammatory and oncological pathways. Recent studies have highlighted its utility as a versatile building block in medicinal chemistry, owing to its unique structural features that enable diverse functionalization. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of pyridine-based kinase inhibitors. Researchers utilized Methyl 4-cyano-2-hydroxypyridine-5-acetate as a precursor to develop potent and selective JAK3 inhibitors, achieving nanomolar potency through strategic modifications of the pyridine core. The study emphasized the compound's stability under various reaction conditions and its compatibility with parallel synthesis approaches, making it particularly valuable for high-throughput drug discovery.

In the field of anti-inflammatory drug development, a recent patent application (WO2023051234) disclosed novel derivatives synthesized from Methyl 4-cyano-2-hydroxypyridine-5-acetate that exhibit dual COX-2/5-LOX inhibition. The lead compound from this series showed superior gastrointestinal safety profiles compared to traditional NSAIDs in preclinical models, with the cyano and ester functionalities playing critical roles in target engagement and metabolic stability.

Advanced computational studies have provided new insights into the molecular interactions of derivatives based on this scaffold. Molecular docking simulations published in Bioorganic Chemistry (2024) revealed that the 4-cyano group participates in crucial hydrogen bonding with key amino acid residues in protein targets, while the ester moiety contributes to optimal positioning within hydrophobic pockets. These findings are guiding the rational design of next-generation therapeutics.

The compound's application has expanded into radiopharmaceutical development, with recent work (European Journal of Medicinal Chemistry, 2024) demonstrating its utility in the synthesis of PET tracer precursors. The 2-hydroxypyridine moiety serves as an excellent chelating site for various radioisotopes, opening new possibilities for diagnostic imaging agent development.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of transformations involving Methyl 4-cyano-2-hydroxypyridine-5-acetate. A 2024 Organic Process Research & Development report detailed an optimized large-scale synthesis route that achieves >85% yield while minimizing hazardous byproducts, addressing previous challenges in industrial-scale production.

Emerging safety and ADME studies indicate that derivatives maintain favorable pharmacokinetic profiles, with the parent compound showing excellent metabolic stability in human liver microsome assays. However, structure-activity relationship studies suggest that the ester group may require modification in certain therapeutic contexts to optimize bioavailability.

Looking forward, the unique chemical properties of Methyl 4-cyano-2-hydroxypyridine-5-acetate continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a core scaffold for the development of covalent inhibitors. The compound's versatility ensures its ongoing importance in medicinal chemistry research.